Cas no 1183419-10-4 (2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide)

• Product Name: 2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide
• CAS No: 1183419-10-4
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 2167990
• Update Time: 2025-05-25

2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-isopropyl-n-pyridin-3-ylmethyl-acetamide
• 2-Amino-N-isopropyl-N-(pyridin-3-ylmethyl)acetamide
• AM91012
• 2-Amino-N-isopropyl-N-pyridin-3-ylmethylacetamide
• 2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide

• Inchi： 1S/C11H17N3O/c1-9(2)14(11(15)6-12)8-10-4-3-5-13-7-10/h3-5,7,9H,6,8,12H2,1-2H3
• InChI Key： IRUJEOUDGCIEDY-UHFFFAOYSA-N
• SMILES： O=C(CN)N(CC1C=NC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide

Comprehensive Overview of 2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide (CAS No. 1183419-10-4)

2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide (CAS No. 1183419-10-4) is a specialized organic compound with a unique molecular structure, combining an acetamide backbone with isopropyl and pyridin-3-ylmethyl substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its amino and pyridine functional groups make it particularly valuable for synthesizing bioactive molecules, including kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its applications in drug discovery, driven by the growing demand for novel therapeutic candidates.

The compound’s N-isopropyl-N-pyridin-3-ylmethyl moiety enhances its lipophilicity, which is critical for improving membrane permeability in drug design. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a hot topic in medicinal chemistry. With the rise of AI-driven drug discovery, computational models frequently reference CAS No. 1183419-10-4 as a scaffold for virtual screening. This aligns with industry trends focusing on fragment-based drug design (FBDD) and high-throughput screening (HTS), where such intermediates are invaluable.

From a synthetic perspective, 2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide is often prepared via reductive amination or amide coupling reactions. Its stability under physiological conditions makes it suitable for prodrug development, another area of intense research. Environmental considerations also play a role; greener synthetic routes using catalytic methods or biocatalysis are being explored to align with sustainable chemistry principles. These advancements address the increasing consumer and regulatory focus on eco-friendly manufacturing.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators or pesticide synergists. The pyridine ring’s ability to chelate metals has sparked interest in developing micronutrient fertilizers. As precision agriculture gains traction, the demand for such tailored chemicals is expected to rise. Additionally, its potential in crop protection formulations aligns with global efforts to enhance food security—a pressing concern amid climate change.

Analytical characterization of CAS No. 1183419-10-4 typically involves HPLC, NMR, and mass spectrometry, ensuring high purity for research use. Quality control is paramount, given its role in sensitive applications like bioconjugation and proteomics. The compound’s compatibility with click chemistry protocols further expands its utility in biomarker discovery and diagnostic imaging, areas experiencing rapid growth due to advancements in personalized medicine.

Market-wise, suppliers of 2-Amino-N-isopropyl-N-pyridin-3-ylmethyl-acetamide emphasize GMP compliance and scalable synthesis to meet industrial demands. Patent landscapes reveal its inclusion in proprietary formulations, reflecting its commercial viability. For researchers sourcing this compound, factors like batch-to-batch consistency and regulatory documentation are critical—topics frequently searched in procurement contexts.

In summary, CAS No. 1183419-10-4 represents a multifaceted tool for modern science, bridging gaps between pharmaceutical innovation, sustainable agriculture, and cutting-edge diagnostics. Its adaptability to emerging technologies like AI-aided molecular design ensures its relevance in an evolving scientific landscape.